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Compound of Interest

Compound Name: Capiri

CAS No.: 1100690-10-5

Cat. No.: B1251126

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The CAPIRI regimen, a combination of capecitabine and irinotecan, is a cytotoxic

chemotherapy protocol used in the treatment of various cancers, including colorectal,

esophageal, and stomach cancers.[1][2][3] Due to the hazardous nature of these compounds,

stringent safety protocols and handling procedures are imperative in a laboratory setting to

protect personnel from potential exposure. Occupational exposure to cytotoxic drugs can lead

to a range of adverse health effects.[4][5]

Personal Protective Equipment (PPE)
When handling capecitabine and irinotecan, a comprehensive approach to personal protective

equipment is crucial. This includes measures to prevent contact, inhalation, and ingestion.

Recommended PPE for Handling CAPIRI Components:
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PPE Component Specification Rationale

Gloves

Double gloving with

chemotherapy-tested gloves

(e.g., nitrile)

Prevents skin absorption of the

drugs.[6]

Gown

Disposable, lint-free, solid-front

gown with long sleeves and

elastic or knit cuffs

Protects skin and personal

clothing from contamination.[6]

Eye Protection
Safety glasses with side

shields or goggles

Prevents eye contact with

splashes or aerosols.[2]

Face Protection

Full-face shield in addition to

goggles when splashing is

possible

Offers a greater level of

protection for the entire face.

[6]

Respiratory Protection

An approved respirator (e.g.,

N95 or higher) should be used

when there is a risk of aerosol

or dust generation.[6]

Prevents inhalation of

hazardous particles.[7]

Note: All PPE should be removed in a designated area and disposed of as contaminated

waste.

Hazard Identification and Toxicological Data
Both components of the CAPIRI regimen are classified as hazardous. Below is a summary of

their key toxicological information.

Toxicological Data for Capecitabine and Irinotecan:
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Substance Key Hazards Acute Toxicity (LD50)

Capecitabine

Toxic if swallowed or inhaled,

causes skin and eye irritation,

may cause cancer, may

damage fertility or the unborn

child, suspected of causing

genetic defects.[7][8]

Oral (rat): >2000 mg/kg

Irinotecan

Harmful if swallowed,

suspected of causing genetic

defects, may damage fertility

or the unborn child.[1][9]

Oral (rat): 867 mg/kg; Oral

(mouse): 1,045 mg/kg[9]

Operational and Disposal Plans
A clear and well-defined plan for the handling and disposal of CAPIRI components and

contaminated materials is essential to maintain a safe laboratory environment.

Designated Area: All handling and preparation of capecitabine and irinotecan should be

performed in a designated area, such as a biological safety cabinet (BSC) or a compounding

aseptic containment isolator (CACI), to minimize exposure.[10]

Aseptic Technique: Use aseptic techniques to prevent microbial contamination of the product

and to protect laboratory personnel.

Spill Management: A spill kit specifically for cytotoxic drugs should be readily available.[6] In

the event of a spill, the area should be immediately cordoned off and decontaminated by

trained personnel wearing appropriate PPE.[5][11]

Proper segregation and disposal of waste contaminated with capecitabine and irinotecan are

critical to prevent environmental contamination and accidental exposure.

Waste Disposal Guidelines:
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Waste Type Disposal Container Disposal Method

Sharps (needles, syringes)

Puncture-resistant, leak-proof

sharps container labeled as

"Cytotoxic Waste"

Incineration at a licensed

hazardous waste facility.

Contaminated PPE (gloves,

gowns)

Yellow chemotherapy waste

bags or containers.[12]

Incineration at a licensed

hazardous waste facility.

Empty Vials and Packaging
Yellow chemotherapy waste

bags or containers.[12]

Incineration at a licensed

hazardous waste facility.

Trace Contaminated Materials
Yellow chemotherapy waste

bags or containers.[12]

Incineration at a licensed

hazardous waste facility.

Bulk Contaminated Materials
Black RCRA hazardous waste

containers.[12]

Disposal as hazardous waste

according to federal, state, and

local regulations.[12]

Below is a diagram illustrating the logical workflow for the disposal of waste generated from

handling the CAPIRI regimen.
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Caption: Workflow for the safe disposal of CAPIRI-related waste.

Experimental Protocols
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Due to the proprietary and varied nature of research, specific experimental protocols for

CAPIRI will differ. However, any protocol should incorporate the following safety-focused steps:

Risk Assessment: Conduct a thorough risk assessment before any new procedure involving

capecitabine or irinotecan.[4]

Pre-weighing and Aliquoting: If working with powdered forms, pre-weighing and aliquoting

should be done in a containment device to minimize dust generation.

Solubilization: When dissolving the compounds, do so carefully to avoid splashing and

aerosol generation. Add the solvent slowly down the side of the vial.

Decontamination: All surfaces and equipment that come into contact with the drugs must be

decontaminated. A common decontamination solution is sodium hypochlorite, followed by a

neutralizing agent like sodium thiosulfate, and then a final rinse with water. Always consult

institutional guidelines for specific decontamination procedures.

Emergency Procedures: Ensure all personnel are familiar with emergency procedures,

including first aid for exposure and spill cleanup protocols.[11] In case of skin contact,

immediately wash the affected area with soap and water for at least 15 minutes.[13] For eye

contact, flush with copious amounts of water for at least 15 minutes and seek immediate

medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

